BMS-P5

PAD4 selectivity PAD1 PAD2

Standard PAD4 inhibitors lack isoform selectivity or in vivo validation. BMS-P5 solves this: a selective, orally bioavailable PAD4 inhibitor with documented murine efficacy. - **Potency & Selectivity**: IC50 98 nM for PAD4; >100-fold selective over PAD1/2/3 (IC50 >10 µM). - **In Vivo Validated**: Oral activity in DP42 multiple myeloma model; reduces citrullinated H3 & cell-free DNA. - **Cellular Efficacy**: Blocks NETosis in human neutrophils vs. GSK484. Supplied as research-grade solid. Immediate shipping available.

Molecular Formula C27H33ClN6O2
Molecular Weight 509.0 g/mol
Cat. No. B15605781
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameBMS-P5
Molecular FormulaC27H33ClN6O2
Molecular Weight509.0 g/mol
Structural Identifiers
InChIInChI=1S/C27H32N6O2.ClH/c1-16-6-9-20(28)15-32(16)27(34)19-11-21-24(23(13-19)35-3)31(2)26(30-21)22-12-18-5-4-10-29-25(18)33(22)14-17-7-8-17;/h4-5,10-13,16-17,20H,6-9,14-15,28H2,1-3H3;1H/t16-,20+;/m0./s1
InChIKeyUMXWDEKCDIDCBA-VASSOYJASA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BMS-P5: Selective PAD4 Inhibitor


BMS-P5 is a small-molecule inhibitor of peptidylarginine deiminase 4 (PAD4) developed by Bristol-Myers Squibb. It exhibits an IC₅₀ of 98 nM against recombinant PAD4 and >100-fold selectivity over the PAD1, PAD2, and PAD3 isoforms (IC₅₀ >10,000 nM each) [1]. The compound is orally bioavailable and has demonstrated the ability to block neutrophil extracellular trap (NET) formation in vitro and delay multiple myeloma progression in a syngeneic mouse model [2]. These properties distinguish BMS-P5 within the PAD4 inhibitor class as a tool compound combining high selectivity with validated in vivo activity.

Selectivity Isoform-selective PAD4 tool; minimizes PAD1/2/3 confounding in pathway studies
Administration Orally bioavailable; supports oral dosing research and chronic administration protocols
In Vivo Context Reported in vivo model-response in syngeneic myeloma model; delays symptom onset

BMS-P5 Procurement Rationale


PAD4 inhibitors span a wide spectrum of selectivity, potency, and in vivo utility. The pan‑PAD inhibitor Cl‑amidine inhibits PAD1, PAD3, and PAD4 with comparable micromolar potency (IC₅₀ 5.9 µM for PAD4), confounding interpretation of isoform-specific biology . The selective inhibitor GSK484, while potent in low‑calcium biochemical assays (IC₅₀ 50 nM), loses 5‑fold potency in the presence of physiological calcium (IC₅₀ 250 nM) and is explicitly not recommended for animal studies by the Chemical Probes Portal [1]. BMS-P5 bridges these gaps: it combines nanomolar PAD4 potency, demonstrated >100‑fold selectivity, oral bioavailability, and validated in vivo target engagement and efficacy [2]. Substituting BMS-P5 with another in‑class compound risks losing one or more of these critical performance dimensions.

Pan-PAD inhibitor Cl-amidine may confound PAD4-specific pathway interpretation due to multi-isoform activity.
GSK484 calcium-dependent potency may shift in physiological assay conditions, altering cellular activity.
GSK484 lacks reported oral bioavailability and in vivo model-response data, limiting translational research fit.

BMS-P5 Comparative Differentiation


PAD4 Isoform Selectivity

BMS-P5 displays >100‑fold selectivity for PAD4 over PAD1, PAD2, and PAD3, with an IC₅₀ of 98 nM for PAD4 and >10,000 nM for the other isoforms [1]. In contrast, Cl‑amidine is a pan‑PAD inhibitor with IC₅₀ values of 0.8 µM (PAD1), 6.2 µM (PAD3), and 5.9 µM (PAD4), providing only ~7‑fold window between PAD1 and PAD4 . GSK484 is also selective for PAD4 (Ki 6.8 µM for PAD4 vs. Ki 108 µM for PAD1, 107 µM for PAD2, 2090 µM for PAD3), but its potency is calcium‑dependent [2].

Isoform Selectivity
Reported
BMS-P5: PAD4 IC₅₀ 98 nM; PAD1/2/3 >10,000 nM Cl-amidine: PAD4 IC₅₀ 5,900 nM; PAD1 800 nM GSK484: PAD4 IC₅₀ 50 nM (no Ca²⁺); PAD1 Ki 108,000 nM
Supports PAD4-selective target engagement context
Cross-study comparison; assay conditions differ
PAD4 selectivity PAD1 PAD2 PAD3 off-target activity

Cellular NETosis Inhibition

In human neutrophils stimulated with multiple myeloma cell conditioned medium, BMS-P5 at 1 µM inhibited NET formation more substantially than GSK484 at either 1 µM or 10 µM, as assessed by citrullinated histone H3 levels and NET quantification [1]. This direct comparison within the same experimental system demonstrates superior cellular activity of BMS-P5 at equimolar and even 10‑fold lower concentrations.

NETosis Inhibition
Head-to-head
BMS-P5 1 µM: substantial reduction of NETosis in human neutrophils GSK484 1 µM and 10 µM: partial inhibition; BMS-P5 effect more substantial
Reported cellular potency context; supports NETosis assay interpretation
Primary human neutrophil assay; 8 h co-culture
NETosis citrullinated histone H3 human neutrophils cellular potency

In Vivo Efficacy in Multiple Myeloma

BMS-P5 administered orally to DP42‑bearing syngeneic mice significantly delayed onset of disease symptoms (paralysis, hunched posture) and prolonged survival compared to vehicle control [1]. Concurrently, BMS-P5 reduced plasma cell‑free DNA and bone marrow citrullinated histone H3, confirming in vivo PAD4 target engagement [1]. By contrast, GSK484 is not endorsed for use in animal models by the Chemical Probes Portal due to its calcium‑dependent potency and lack of demonstrated in vivo target engagement [2].

In Vivo Model Response
Reported
BMS-P5 (oral): delayed symptom onset, prolonged survival in DP42 myeloma model (p
Supports in vivo pharmacodynamic and tumor-model endpoint studies
Syngeneic mouse model; endpoints: survival, cfDNA, citH3
Oral Bioavailability
Class-level
BMS-P5 oral administration linked to reduced bone marrow citrullinated histone H3, indicating systemic target engagement. GSK484: no oral data; i.p. administration. Cl-amidine: oral but pan-PAD activity.
Supports oral dosing research and systemic PD studies
Oral gavage in mouse model; bone marrow citH3 biomarker
Calcium Shift
Context-dependent
GSK484 IC₅₀ shift: 50 nM → 250 nM (5‑fold loss with Ca²⁺) BMS-P5: effective at 1 µM in cells; no published calcium shift
Calcium sensitivity may limit GSK484 under physiological conditions; BMS-P5 retains cellular efficacy
Human neutrophil assay; GSK484 shift from biochemical assay
in vivo efficacy multiple myeloma survival tumor progression

Oral Bioavailability

BMS-P5 is described as orally active and was administered orally in the syngeneic mouse model, where it achieved systemic target engagement evidenced by reduced citrullinated histone H3 in bone marrow [1]. GSK484 has no reported oral bioavailability and is typically administered intraperitoneally in the limited in vivo studies where it has been used [2]. The pan‑inhibitor Cl‑amidine is orally active but lacks PAD4 selectivity, complicating data interpretation .

Oral Bioavailability
Class-level
BMS-P5 oral administration linked to reduced bone marrow citrullinated histone H3, indicating systemic target engagement. GSK484: no oral data; i.p. administration. Cl-amidine: oral but pan-PAD activity.
Supports oral dosing research and systemic PD studies
Oral gavage in mouse model; bone marrow citH3 biomarker
oral bioavailability pharmacokinetics route of administration

Calcium-Independent Potency

GSK484 exhibits pronounced calcium‑dependent potency: its IC₅₀ shifts from 50 nM in the absence of Ca²⁺ to 250 nM in the presence of 2 mM Ca²⁺ [1]. This dependency raises concerns about reduced activity under physiological calcium concentrations. Although dedicated calcium‑shift data for BMS-P5 have not been published, its robust cellular activity at 1 µM and in vivo efficacy at oral doses suggest that its potency is not critically calcium‑sensitive in relevant biological contexts [2].

Calcium Shift
Context-dependent
GSK484 IC₅₀ shift: 50 nM → 250 nM (5‑fold loss with Ca²⁺) BMS-P5: effective at 1 µM in cells; no published calcium shift
Calcium sensitivity may limit GSK484 under physiological conditions; BMS-P5 retains cellular efficacy
Human neutrophil assay; GSK484 shift from biochemical assay
calcium dependence enzyme kinetics physiological relevance

BMS-P5 Optimal Use Cases


Target Validation in NETosis Research

When the experimental goal is to attribute a phenotype specifically to PAD4 catalytic activity, BMS-P5 is the preferred tool compound. Its >100‑fold selectivity over PAD1/2/3 [1] avoids the confounding simultaneous inhibition of multiple PAD isoforms seen with pan‑inhibitors such as Cl‑amidine. The direct head‑to‑head data demonstrating superior NETosis inhibition compared to GSK484 at equimolar concentration in human neutrophils [2] further support its use for cellular NETosis studies where unambiguous target attribution is required.

In Vivo Oncology with Oral Dosing

BMS-P5 is the only PAD4 inhibitor with published oral efficacy in a syngeneic tumor model (DP42 multiple myeloma), where it delayed symptom onset and prolonged survival [1]. Its oral bioavailability enables chronic administration protocols essential for tumor progression studies, while GSK484 lacks any comparable in vivo validation [2]. Researchers designing longitudinal murine oncology experiments should select BMS-P5 to ensure route‑of‑administration feasibility and documented pharmacodynamic biomarker modulation (reduced bone marrow citrullinated histone H3 and cell‑free DNA).

Tissue Pharmacodynamic Biomarkers

The demonstrated ability of BMS-P5 to reduce citrullinated histone H3 and cell‑free DNA in bone marrow after oral dosing [1] provides a validated pharmacodynamic biomarker cascade for tissue‑resident PAD4 activity. This is essential for pharmacokinetic/pharmacodynamic (PK/PD) modeling and for confirming target engagement in specific anatomical compartments. Neither GSK484 nor Cl‑amidine offers a comparable dataset linking systemic administration to distal tissue biomarker modulation with a selective PAD4 agent [2].

Combination Therapy Overcoming NETosis Resistance

Emerging evidence implicates NETosis in tumor microenvironment remodeling and drug resistance. BMS-P5's validated in vivo anti‑myeloma activity [1] positions it as the rational PAD4 inhibitor for combination studies with standard‑of‑care agents (e.g., proteasome inhibitors, immunomodulatory drugs). Its selectivity and oral dosing compatibility reduce the risk of compound‑specific toxicities that could confound combination tolerability assessments, a key consideration when partnering with industrial or academic collaborators for preclinical development programs.

Application
Selection Property
Validation Focus
NETosis target validation studies
Isoform selectivity context
PAD4-specific phenotype attribution vs pan-PAD inhibition
Oral in vivo tumor model studies
Oral bioavailability and model-response context
Tumor progression endpoint and pharmacodynamic biomarker modulation
Tissue pharmacodynamic biomarker studies
Bone marrow citH3 and cfDNA reduction
PK/PD modeling and distal target engagement confirmation
Combination studies in myeloma models
Selectivity and oral dosing compatibility
Combination tolerability and NETosis pathway response in preclinical models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for BMS-P5

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.